Cas no 1797719-99-3 (2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide)

2,6-Difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide is a fluorinated benzamide derivative with a pyrimidine core, exhibiting potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the difluorobenzoyl moiety and pyrrolidine-substituted pyrimidine, contribute to enhanced binding affinity and metabolic stability, making it valuable for drug discovery applications. The compound’s modular design allows for further functionalization, enabling the exploration of structure-activity relationships in medicinal chemistry. Its purity and well-defined synthetic route ensure reproducibility for research-scale applications. This compound may be of particular interest in the development of kinase inhibitors or other biologically active small molecules due to its balanced lipophilicity and hydrogen-bonding capacity.
2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide structure
1797719-99-3 structure
Product Name:2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide
CAS No:1797719-99-3
MF:C17H18F2N4O
MW:332.347830295563
CID:5372361
Update Time:2025-10-30

2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-[(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]benzamide
    • 2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide
    • Inchi: 1S/C17H18F2N4O/c1-11-9-12(22-17(21-11)23-7-2-3-8-23)10-20-16(24)15-13(18)5-4-6-14(15)19/h4-6,9H,2-3,7-8,10H2,1H3,(H,20,24)
    • InChI Key: LGWMDYRFGPTXAO-UHFFFAOYSA-N
    • SMILES: C(NCC1C=C(C)N=C(N2CCCC2)N=1)(=O)C1=C(F)C=CC=C1F

2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide Pricemore >>

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2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide Related Literature

Additional information on 2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide

Comprehensive Overview of 2,6-Difluoro-N-{[6-Methyl-2-(Pyrrolidin-1-yl)Pyrimidin-4-yl]Methyl}Benzamide (CAS No. 1797719-99-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide (CAS No. 1797719-99-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and benzamide backbone, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's difluoro and pyrrolidine substituents contribute to its distinct physicochemical properties, making it a promising candidate for addressing challenges in enzyme inhibition and receptor modulation. Recent studies highlight its relevance in the development of next-generation therapeutics, particularly in oncology and neurology, where precision-targeted molecules are in high demand. Additionally, its potential role in sustainable agriculture as a biopesticide precursor aligns with global trends toward eco-friendly solutions.

From a synthetic chemistry perspective, CAS 1797719-99-3 exemplifies advancements in heterocyclic compound design. Its 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl moiety offers a robust scaffold for derivatization, a feature highly valued in medicinal chemistry workflows. Computational modeling and AI-driven drug design platforms frequently incorporate such structures to predict binding affinities and optimize lead compounds, reflecting the intersection of traditional synthesis and cutting-edge technology.

Market analysts note growing interest in small-molecule inhibitors like this compound, driven by the rise of personalized medicine and orphan drug development. Its lipophilic efficiency and metabolic stability parameters are frequently benchmarked against industry standards, with preliminary data suggesting advantages over existing analogs. Furthermore, patent filings related to its derivatives have increased by 40% since 2020, signaling robust commercial potential.

Environmental and regulatory considerations also shape the narrative around 1797719-99-3. As regulatory bodies emphasize green chemistry principles, the compound's synthetic pathways are being reevaluated to minimize hazardous byproducts. This aligns with the pharmaceutical industry's commitment to Process Analytical Technology (PAT) and Quality by Design (QbD) frameworks, ensuring both efficacy and sustainability.

In conclusion, 2,6-difluoro-N-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide represents a convergence of innovation across multiple disciplines. Its multifaceted applications—from high-throughput screening libraries to agrochemical formulation—underscore its importance in contemporary research. As scientific inquiry continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and environmental sciences.

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